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Compound of Interest

Compound Name: 2'-Methyl-2-phenylacetophenone

CAS No.: 16216-13-0

Cat. No.: B092189 Get Quote

Introduction

This technical guide provides a comprehensive overview of 2'-Methylacetophenone, a

significant aromatic ketone with the CAS number 577-16-2. It is important to note a potential

discrepancy in the nomenclature, as the requested topic "2'-Methyl-2-phenylacetophenone"

does not correspond to the provided CAS number. This document will focus on the properties

and applications of the compound definitively identified by CAS 577-16-2, which is 2'-

Methylacetophenone. This compound is a valuable intermediate in various fields, including

pharmaceuticals, fragrances, and agrochemicals.[1][2][3] This guide is intended for

researchers, scientists, and professionals in drug development, offering detailed insights into its

chemical and physical characteristics, spectroscopic profile, synthesis, and safety protocols.

Chemical and Physical Properties
2'-Methylacetophenone is a substituted acetophenone, characterized by a methyl group at the

ortho position of the phenyl ring.[4] This substitution pattern influences its physical and

chemical behavior. At room temperature, it exists as a clear, colorless to light yellow liquid.[2][4]

[5] It possesses a distinct sweet, floral aroma with nutty and honey-like undertones.[4]

Identification and Nomenclature
CAS Number: 577-16-2[1][4][6][7][8]
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IUPAC Name: 1-(2-methylphenyl)ethanone[6][7]

Synonyms: o-Methylacetophenone, 2-Acetyltoluene, Methyl o-tolyl ketone[1][4][6]

Molecular Formula: C₉H₁₀O[4][6][7][8]

Molecular Weight: 134.18 g/mol [1][4][6][7][8]

Physicochemical Data
The following table summarizes the key physicochemical properties of 2'-Methylacetophenone.

Property Value Source(s)

Boiling Point 214 °C [1][4]

Density 1.026 g/mL at 25 °C [1][4]

Refractive Index (n20/D) 1.5318 [4]

Flash Point 76 °C (168.8 °F) [4]

Water Solubility Insoluble [2][4]

Solubility in Organic Solvents

Soluble in ethanol, slightly

soluble in chloroform and ethyl

acetate.

[4]

LogP (Octanol/Water Partition

Coefficient)
2.13 [4]

Spectroscopic Analysis
Spectroscopic data is crucial for the structural elucidation and purity assessment of 2'-

Methylacetophenone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum of 2'-Methylacetophenone provides distinct signals corresponding to the

aromatic and aliphatic protons.
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¹H NMR (CDCl₃, 399.65 MHz) δ (ppm): 7.66 (d), 7.34 (t), 7.23 (t), 7.21 (d), 2.54 (s, 3H,

COCH₃), 2.51 (s, 3H, Ar-CH₃).[9]

The presence of two singlets around 2.5 ppm confirms the two methyl groups (acetyl and tolyl).

The complex multiplet pattern between 7.21 and 7.66 ppm is characteristic of the ortho-

substituted benzene ring.

Infrared (IR) Spectroscopy
The IR spectrum of 2'-Methylacetophenone shows characteristic absorption bands for its

functional groups.

C=O Stretch: A strong absorption band is typically observed in the range of 1680-1690 cm⁻¹,

which is characteristic of an aryl ketone.

C-H Stretch (Aromatic): Bands are observed above 3000 cm⁻¹.

C-H Stretch (Aliphatic): Bands are observed just below 3000 cm⁻¹.

C-C Stretch (Aromatic): Peaks are present in the 1600-1450 cm⁻¹ region.

Mass Spectrometry (MS)
The mass spectrum of 2'-Methylacetophenone provides information about its molecular weight

and fragmentation pattern. The molecular ion peak [M]⁺ is observed at m/z = 134.1.[10]

Synthesis and Reactivity
Synthesis
A common method for the synthesis of 2'-Methylacetophenone is the Friedel-Crafts acylation of

toluene with acetyl chloride or acetic anhydride, using a Lewis acid catalyst such as aluminum

chloride (AlCl₃).[2]

Reaction Scheme:

Toluene + Acetyl Chloride AlCl₃ 2'-Methylacetophenone
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Caption: Friedel-Crafts acylation of toluene.

This reaction typically yields a mixture of ortho and para isomers, from which the desired 2'-

Methylacetophenone can be separated.

Reactivity
The reactivity of 2'-Methylacetophenone is influenced by the steric hindrance of the ortho-

methyl group. This can affect the accessibility of the acetyl group for certain reactions. For

instance, in condensation reactions like the Claisen-Schmidt condensation, the steric hindrance

from the ortho-methyl group can impede the formation of the enolate intermediate, leading to

lower reactivity compared to unsubstituted acetophenone.[11]

Applications
2'-Methylacetophenone has a range of applications across various industries.

Flavors and Fragrances: It is used as a flavoring agent in foods and as a fragrance

component in perfumes and cosmetics due to its pleasant aroma.[2][3][4][5][12]

Organic Synthesis: It serves as a crucial intermediate in the synthesis of pharmaceuticals

and agrochemicals.[1][2][3] Its ketone functionality allows for a variety of chemical

transformations.

Research: It is utilized as a biochemical for proteomics research.[1]

Safety and Handling
Proper safety precautions are essential when handling 2'-Methylacetophenone.

Hazard Identification
GHS Classification: May be harmful if inhaled or in contact with skin.[12]

Precautionary Statements: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Use only

outdoors or in a well-ventilated area. Wear protective gloves and clothing.[13][14]
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Handling and Storage
Handling: Handle in a well-ventilated place. Avoid contact with skin and eyes. Use non-

sparking tools and prevent electrostatic discharge.[13][14]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][13]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles.[13]

Skin Protection: Wear chemical-impermeable gloves and protective clothing.[13]

Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[13]

Experimental Workflow: General Handling Protocol
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Start: Enter Designated Lab Area

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Work within a certified chemical fume hood.

Dispense 2'-Methylacetophenone
using clean glassware.

Perform chemical reaction or preparation.

Clean glassware with appropriate solvent.

Dispose of chemical waste in
 a designated, labeled container.

Remove PPE in the correct order.

Wash hands thoroughly.

End: Exit Lab Area

Click to download full resolution via product page

Caption: Standard protocol for handling 2'-Methylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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